Cas no 920418-74-2 (1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-2-(ethylsulfanyl)benzoylpiperazine)

• Product Name: 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-2-(ethylsulfanyl)benzoylpiperazine
• CAS No: 920418-74-2
• MF: C₂₅H₂₇N₇O₂S
• MW: 489.592582941055
• CID: 5497570
• Update Time: 2025-10-31

1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-2-(ethylsulfanyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(2-ethylsulfanylphenyl)methanone
• 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-2-(ethylsulfanyl)benzoylpiperazine

• Inchi： 1S/C25H27N7O2S/c1-3-34-19-11-9-18(10-12-19)32-24-22(28-29-32)23(26-17-27-24)30-13-15-31(16-14-30)25(33)20-7-5-6-8-21(20)35-4-2/h5-12,17H,3-4,13-16H2,1-2H3
• InChI Key： UVELUELQKDCBRW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(OCC)C=C4)N=NC=32)CC1)(C1=CC=CC=C1SCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-2-(ethylsulfanyl)benzoylpiperazine

Compound CAS No. 920418-74-2: A Comprehensive Overview of 1-3-(4-Ethoxyphenyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Yl-4-(2-(Ethylsulfanyl)Benzoyl)Piperazine

The compound with CAS No. 920418-74-2, known as 1-3-(4-Ethoxyphenyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Yl-4-(2-(Ethylsulfanyl)Benzoyl)Piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential in drug discovery due to their unique structural features and bioavailability. The molecule's structure incorporates a triazolo[4,5-d]pyrimidine core, which is a heterocyclic framework known for its ability to interact with various biological targets.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting specific kinases involved in cancer cell proliferation and survival. The ethoxyphenyl group attached to the triazolo ring contributes to enhanced solubility and stability, while the ethylsulfanylbenzoyl moiety plays a crucial role in modulating the compound's pharmacokinetic properties. These findings underscore the importance of structural optimization in enhancing therapeutic efficacy.

One of the most notable advancements in the research of this compound involves its application as a potential antiviral agent. Preclinical trials have demonstrated its ability to inhibit viral replication by targeting essential viral enzymes. This dual functionality—combining antitumor and antiviral properties—positions this compound as a versatile candidate for developing multitarget therapies.

The synthesis of 1-3-(4-Ethoxyphenyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Yl-4-(2-(Ethylsulfanyl)Benzoyl)Piperazine involves a multi-step process that includes coupling reactions and cyclization. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of environmentally friendly catalysts has also been explored to align with green chemistry principles.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles and moderate clearance rates in preclinical models. Its ability to cross biological barriers effectively suggests potential for systemic administration. However, further studies are required to evaluate its long-term safety and toxicity profiles.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed strong interactions with key residues in enzyme active sites, providing insights into its mechanism of action.

Looking ahead, the development of analogs with improved potency and selectivity is a priority for researchers working on this compound. The integration of artificial intelligence (AI) tools into drug design is expected to accelerate this process by predicting optimal structural modifications based on vast datasets.

In conclusion, CAS No. 920418-74-2 represents a significant advancement in medicinal chemistry with promising applications in oncology and virology. Its unique structure and versatile properties make it a valuable asset for drug discovery programs targeting complex diseases.